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Compound of Interest

Compound Name: Cyclopentanol

Cat. No.: B049286

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties
of cyclopentanol. The data presented has been compiled from established chemical
databases and scientific literature. Detailed experimental methodologies for the determination
of these properties are also described to provide a complete picture for research and
development applications.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic properties of cyclopentanol in
both its liquid and gaseous phases. These values are crucial for understanding the behavior of
cyclopentanol in various chemical and physical processes.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Phase
Standard Enthalpy of o

) -300.4+1.0 kJ/mol Liquid
Formation (AfH°®)
Standard Enthalpy of

) -249.1+1.2 kJ/mol Gas
Formation (AfH°®)
Standard Gibbs Free
Energy of Formation -149.90 kJ/mol Ideal Gas

(ATG®)

Table 2: Heat Capacity and Entropy

Temperature .
Property Value Units Phase
(K)
Heat Capacity o
181.57 298.15 J/mol-K Liquid
(Cp)
Standard Molar o
205.9 298.15 J/mol-K Liquid
Entropy (S°)
Heat Capacity
105.43 298.15 J/mol-K Gas
(Cp)
Heat Capacity
142.01 400 J/mol-K Gas
(Cp)
Heat Capacity
174.02 500 J/mol-K Gas
(Cp)

Table 3: Phase Transitions
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Property Value Units
Normal Boiling Point (Tboil) 413 +£2 K
Normal Melting Point (Tfus) 257.4 K
Triple Point Temperature

_ 253 K
(Ttriple)
Enthalpy of Vaporization

51.30 kJ/mol
(AvapH)
Enthalpy of Fusion (AfusH) 1.54 kJ/mol
Entropy of Fusion (AfusS) 5.98 J/mol-K
Table 4: Combustion Data
Property Value Units Phase
Standard Enthalpy of o
-3096.7 £ 1.7 kJ/mol Liquid

Combustion (AcH®)

Experimental Protocols

The determination of the thermodynamic properties of cyclopentanol relies on precise
calorimetric techniques. The following sections detail the generalized experimental protocols for
key measurements.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of cyclopentanol is determined using a bomb
calorimeter. This apparatus is designed to measure the heat released during a combustion
reaction at constant volume.

Methodology:
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» Sample Preparation: A precisely weighed sample of high-purity liquid cyclopentanol is
placed in a crucible within the bomb calorimeter.

o Assembly and Pressurization: The bomb is sealed and pressurized with an excess of pure
oxygen to ensure complete combustion.

o Calorimeter Setup: The sealed bomb is placed in a well-insulated water bath of a known
volume. The initial temperature of the water is recorded with high precision.

« Ignition: The sample is ignited electrically.

o Temperature Measurement: The temperature of the water is monitored and recorded until it
reaches a maximum and then begins to cool.

o Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise of the water and the heat capacity of the calorimeter system. The heat
capacity of the calorimeter is determined separately by combusting a standard substance
with a known enthalpy of combustion, such as benzoic acid. The standard enthalpy of
combustion is then calculated from the heat released and the molar mass of cyclopentanol.

[1](21[3]

Determination of Heat Capacity by Adiabatic Scanning
Calorimetry

Adiabatic scanning calorimetry (ASC) is a high-resolution technique used to measure the heat
capacity of liquids and solids. It is particularly advantageous for studying phase transitions.[4]

Methodology:

o Sample Preparation: A known mass of cyclopentanol is hermetically sealed in a sample
cell.

o Calorimeter Setup: The sample cell is placed in an adiabatic shield within the calorimeter.
The temperature of the shield is controlled to precisely match the temperature of the sample
cell, minimizing heat loss to the surroundings.[5][6]
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e Heating: A constant and known power input is supplied to the sample cell, causing its
temperature to increase.

» Data Acquisition: The temperature of the sample is continuously monitored as a function of
time.

o Calculation: The heat capacity at a given temperature is calculated from the supplied power
and the rate of temperature increase (dT/dt) at that temperature.

Determination of Enthalpy of Fusion by Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to
measure the heat flow associated with transitions in a material as a function of temperature.[7]

[8]
Methodology:

o Sample Preparation: A small, accurately weighed sample of cyclopentanol is sealed in an
aluminum pan. An empty sealed pan is used as a reference.

¢ Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, which includes cooling the
sample to below its freezing point and then heating it at a constant rate through its melting
point.[9]

o Measurement: The DSC instrument measures the difference in heat flow required to
maintain the sample and reference pans at the same temperature as they are heated.

» Data Analysis: An endothermic peak is observed on the resulting thermogram as the
cyclopentanol sample melts. The area of this peak is integrated to determine the enthalpy
of fusion.[10][11]

Visualizations

The following diagrams illustrate the workflows for the experimental determination of key
thermodynamic properties of cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049286#thermodynamic-properties-of-cyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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